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Compound of Interest

Compound Name: (E)-5-OAHSA-d17

Cat. No.: B1162297

In-Depth Technical Guide: (E)-5-OAHSA-d17

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of (E)-5-OAHSA-d17, a deuterated
lipid standard, and its non-deuterated parent compound, 5-OAHSA. It is intended for
researchers, scientists, and professionals in drug development. This document details the
physicochemical properties, biological significance, and analytical methodologies related to
these compounds. A key focus is placed on the role of 5-OAHSA as a signaling molecule in
metabolic and inflammatory pathways.

Note on Isomerism: The user query specified the (E)-isomer of 5-OAHSA-d17. However, the
available scientific literature and supplier information predominantly refer to the (92)-isomer,
which corresponds to the naturally occurring oleic acid constituent. Information regarding the
specific biological activity or distinct properties of the (E)-isomer is not readily available.
Therefore, this guide focuses on the well-characterized (92)-5-OAHSA and its deuterated
standard, while acknowledging this isomeric ambiguity.

Physicochemical Properties

(E)-5-OAHSA-d17 is the deuterated form of (E)-5-hydroxy-oleic acid stearic acid, a member of
the fatty acid esters of hydroxy fatty acids (FAHFA) family. The deuterated version serves as an
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ideal internal standard for mass spectrometry-based quantification of the endogenous, non-
deuterated 5-OAHSA.

Property Value Reference

(92)-9-octadecenoic acid, 1-(3-
carboxypropyl-

Chemical Name 11,11,12,12,13,13,14,14,15,15 [1]
,16,16,17,17,18,18,18-
di7)tetradecyl ester

CAS Number 2714169-20-5 [1]
Molecular Formula C36H51D1704 [1]
Molecular Weight 582.0 g/mol [1]
_ 299% deuterated forms (d1-
Purity [1]
di7)

Formulation A solution in methyl acetate [1]
Storage Temperature -20°C

Biological Significance and Signaling Pathways

5-OAHSA is part of the FAHFA class of lipids, which have emerged as significant endogenous
signaling molecules with anti-diabetic and anti-inflammatory properties. These beneficial effects
are primarily mediated through the activation of G-protein coupled receptor 120 (GPR120), also
known as Free Fatty Acid Receptor 4 (FFAR4).

Anti-Diabetic Effects

The binding of 5-OAHSA to GPR120 on the surface of adipocytes (fat cells) initiates a signaling
cascade that enhances insulin sensitivity. This process is crucial for the proper uptake of
glucose from the bloodstream. The primary pathway for this metabolic effect is through the
Gag/11 subunit.
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Caption: GPR120-mediated metabolic signaling pathway.

Anti-Inflammatory Effects

In immune cells such as macrophages, 5-OAHSA binding to GPR120 triggers a distinct anti-
inflammatory signaling pathway. This pathway is independent of Gag/11 and is mediated by 3-
arrestin 2. This cascade ultimately inhibits the activity of key pro-inflammatory transcription
factors like NF-kB.
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Caption: GPR120-mediated anti-inflammatory signaling.
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Experimental Protocols: Quantification of 5-OAHSA
using (E)-5-OAHSA-d17

The quantification of 5-OAHSA in biological matrices is typically performed using liquid
chromatography-tandem mass spectrometry (LC-MS/MS). (E)-5-OAHSA-d17 is used as an
internal standard to ensure accuracy and precision by correcting for matrix effects and
variations during sample preparation and analysis.

General Experimental Workflow
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3. Lipid Extraction

(e.g., Folch or Bligh-Dyer method)

4. Evaporation & Reconstitution

5. LC Separation
(Reversed-Phase C18 column)

6. MS/MS Detection
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7. Data Analysis
(Quantification against standard curve)
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Caption: General workflow for 5-OAHSA quantification.
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Detailed Methodologies

1. Sample Preparation and Lipid Extraction:

e To a 100 pL aliquot of biological sample (e.g., plasma), add a known amount of (E)-5-
OAHSA-d17 solution in methyl acetate.

o Perform a liquid-liquid extraction using a solvent system such as chloroform:methanol (2:1,
vIv).

» Vortex the mixture thoroughly and centrifuge to separate the organic and aqueous phases.
o Collect the lower organic phase containing the lipids.
o Evaporate the solvent under a stream of nitrogen.

o Reconstitute the dried lipid extract in a suitable solvent (e.g., methanol) for LC-MS/MS
analysis.

2. LC-MS/MS Analysis:
e Liquid Chromatography (LC):
o Column: C18 reversed-phase column (e.g., 2.1 x 100 mm, 1.8 pm).
o Mobile Phase A: Water with 0.1% formic acid.
o Mobile Phase B: Acetonitrile/lsopropanol (90:10, v/v) with 0.1% formic acid.

o Gradient: A suitable gradient from high aqueous to high organic mobile phase to elute the
lipids.

o Flow Rate: 0.3 mL/min.
o Injection Volume: 5-10 pL.
o Tandem Mass Spectrometry (MS/MS):

o lonization Mode: Electrospray lonization (ESI) in negative mode.
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o Scan Type: Multiple Reaction Monitoring (MRM).

o MRM Transitions: Specific precursor-to-product ion transitions for both 5-OAHSA and
(E)-5-OAHSA-d17 would need to be optimized on the specific mass spectrometer being

used.
Parameter Typical Value
Linearity (R?) >0.99
Lower Limit of Quantification (LLOQ) 0.5-10 ng/mL
Accuracy 85-115% of nominal concentration
Precision (%CV) <15%
Recovery 80-120%
Conclusion

(E)-5-OAHSA-d17 is an essential tool for the accurate quantification of the biologically active
lipid, 5-OAHSA. Understanding the role of 5-OAHSA in GPR120 signaling provides a promising
avenue for the development of novel therapeutics for metabolic and inflammatory diseases.
The methodologies outlined in this guide offer a robust framework for researchers to investigate
the physiological and pathological roles of this important class of endogenous lipids.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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